molecular formula C17H12FN5 B8363356 4-[2-Amino-6-(phenylamino)-4-pyrimidinyl]-2-fluorobenzonitrile CAS No. 1227909-21-8

4-[2-Amino-6-(phenylamino)-4-pyrimidinyl]-2-fluorobenzonitrile

Cat. No. B8363356
CAS RN: 1227909-21-8
M. Wt: 305.31 g/mol
InChI Key: MKXKASTUHSKFFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[2-Amino-6-(phenylamino)-4-pyrimidinyl]-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C17H12FN5 and its molecular weight is 305.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[2-Amino-6-(phenylamino)-4-pyrimidinyl]-2-fluorobenzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-Amino-6-(phenylamino)-4-pyrimidinyl]-2-fluorobenzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1227909-21-8

Product Name

4-[2-Amino-6-(phenylamino)-4-pyrimidinyl]-2-fluorobenzonitrile

Molecular Formula

C17H12FN5

Molecular Weight

305.31 g/mol

IUPAC Name

4-(2-amino-6-anilinopyrimidin-4-yl)-2-fluorobenzonitrile

InChI

InChI=1S/C17H12FN5/c18-14-8-11(6-7-12(14)10-19)15-9-16(23-17(20)22-15)21-13-4-2-1-3-5-13/h1-9H,(H3,20,21,22,23)

InChI Key

MKXKASTUHSKFFZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC2=NC(=NC(=C2)C3=CC(=C(C=C3)C#N)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To (4-cyano-3-fluorophenyl)boronic acid (197 mg, 1.20 mmol) and 6-chloro-N4-phenyl-2,4-pyrimidinediamine (330 mg, 1.50 mmol) in a sealable flask were added 1,4-dioxane (6 mL) and saturated aqueous NaHCO3 (3 mL). The mixture was degassed with nitrogen gas for 10 minutes. Pd(Ph3P)4 (86 mg, 0.075 mmol) was added and the reaction mixture was stirred overnight at 100° C. The mixture was poured onto EtOAc and water. The organic layer was separated and the aqueous layer was further extracted with EtOAc. The combined organic layers were washed with brine, dried (MgSO4), filtered and concentrated. The resulting residue was chromatographed on SiO2 (gradient: 99:1:0.1 CHCl3/CH3OH/NH4OH to 90:10:1 CHCl3/CH3OH/NH4OH) to afford the title compound (366 mg). LC-MS (ES) m/z=306 [M+H]+.
Quantity
197 mg
Type
reactant
Reaction Step One
Quantity
330 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
86 mg
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.